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Compound of Interest

Compound Name: Enolicam sodium

Cat. No.: B1260865

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and physicochemical
characteristics of enolicam sodium, a non-steroidal anti-inflammatory drug (NSAID). The
information presented herein is intended to support research and development efforts by
providing detailed data on its chemical properties, analytical characterization, and mechanism
of action.

Core Structural Features

Enolicam sodium, in its well-documented form, is a chlorinated and sulfonated oxicam
derivative. Its chemical structure is characterized by a 4-hydroxy-1,2-benzothiazine-3-
carboxamide 1,1-dioxide backbone, a common feature among oxicam NSAIDs. The presence
of chlorine and sulfur atoms in its structure is a key distinguishing feature.

Property Value

Chemical Formula C17H11CI3sN204S-Na-H20
Molecular Weight 502.7 g/mol

CAS Registry Number 73574-69-3

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1260865?utm_src=pdf-interest
https://www.benchchem.com/product/b1260865?utm_src=pdf-body
https://www.benchchem.com/product/b1260865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Quantitative data on the physicochemical properties of enolicam sodium is crucial for
formulation development and understanding its pharmacokinetic profile. The following table
summarizes key available data.

Property Value Experimental Conditions

Data not available in searched

pKa .
literature
. Data not available in searched
Solubility )
literature
) ) Data not available in searched
Melting Point

literature

Note: Specific experimental values for pKa, solubility, and melting point for enolicam sodium
(CAS: 73574-69-3) were not found in the publicly available scientific literature reviewed for this
guide.

Experimental Protocols for Structural
Characterization

Detailed characterization of enolicam sodium's three-dimensional structure and purity is
essential for drug development. The following sections outline generalized experimental
protocols for key analytical techniques. It is important to note that specific, published protocols
for the analysis of enolicam sodium were not available; therefore, these represent standard
methodologies that would be adapted for this compound.

X-ray Crystallography

X-ray crystallography is the gold standard for determining the precise three-dimensional
arrangement of atoms in a crystalline solid.

Methodology:
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o Crystal Growth: Single crystals of enolicam sodium suitable for X-ray diffraction are grown.
This is typically achieved through slow evaporation of a saturated solution, or by vapor
diffusion techniques. A variety of solvents and co-solvents would be screened to find optimal
crystallization conditions.

o Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray
beam. The diffraction pattern is collected using a detector as the crystal is rotated. Data is
typically collected at a controlled temperature, often cryogenic (e.g., 100 K), to minimize
thermal vibration and radiation damage.

 Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The phase problem is solved using direct methods or
Patterson techniques to generate an initial electron density map. The atomic model is then
built into the electron density and refined against the experimental data to yield the final
crystal structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic
nuclei, allowing for the elucidation of the molecular structure in solution.

Methodology:

o Sample Preparation: A solution of enolicam sodium is prepared in a suitable deuterated
solvent (e.g., DMSO-ds, CDCls). The concentration is typically in the range of 5-20 mg/mL.

o Data Acquisition: *H and 3C NMR spectra are acquired on a high-field NMR spectrometer
(e.g., 400-600 MHz).

o

'H NMR: Provides information on the number, connectivity, and chemical environment of
hydrogen atoms.

13C NMR: Provides information on the carbon skeleton of the molecule.

o

[¢]

2D NMR techniques (e.g., COSY, HSQC, HMBC): Can be used to establish correlations
between different nuclei and aid in the complete assignment of the structure.
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o Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the
NMR spectra are analyzed to confirm the chemical structure of enolicam sodium.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound.

Methodology:

o Sample Introduction and lonization: A dilute solution of enolicam sodium is introduced into
the mass spectrometer. Electrospray ionization (ESI) is a common technique for the analysis
of pharmaceutical compounds as it is a soft ionization method that typically produces the
protonated molecule [M+H]* or the sodiated adduct [M+Na]*.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).

» Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum. High-resolution mass spectrometry (HRMS) can be used to determine the
accurate mass and elemental composition of the molecule, confirming its chemical formula.

Mechanism of Action: Signaling Pathway

Enolicam sodium, as a non-steroidal anti-inflammatory drug (NSAID), exerts its therapeutic
effects primarily through the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2).
[1] This inhibition blocks the conversion of arachidonic acid to prostaglandins, which are key
mediators of inflammation, pain, and fever.[2][3][4] The reduction in prostaglandin synthesis
subsequently modulates downstream signaling pathways, including the Nuclear Factor-kappa
B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central to the
inflammatory response.[3]

Caption: Mechanism of action of enolicam sodium.

This guide serves as a foundational resource for professionals engaged in the research and
development of enolicam sodium. While comprehensive, the publicly available data has
limitations, particularly concerning quantitative physicochemical properties and specific
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experimental protocols. Further investigation into proprietary databases or regulatory filings
may be necessary to obtain this detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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